Cas no 2680541-91-5 (1-azabicyclo3.2.2nonan-6-one hydrochloride)

• Product Name: 1-azabicyclo3.2.2nonan-6-one hydrochloride
• CAS No: 2680541-91-5
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• MDL: MFCD34186235
• CID: 5620048
• PubChem ID: 165941870
• Update Time: 2025-05-26

1-azabicyclo3.2.2nonan-6-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-azabicyclo[3.2.2]nonan-6-one hydrochloride
• EN300-28320355
• 2680541-91-5
• 1-azabicyclo3.2.2nonan-6-one hydrochloride

• MDL： MFCD34186235
• Inchi： 1S/C8H13NO.ClH/c10-8-6-9-4-1-2-7(8)3-5-9;/h7H,1-6H2;1H
• InChI Key： INCXGVIOIMYAFF-UHFFFAOYSA-N
• SMILES： Cl.O=C1CN2CCCC1CC2

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-azabicyclo3.2.2nonan-6-one hydrochloride

Introduction to 1-azabicyclo[3.2.2]nonan-6-one hydrochloride (CAS No: 2680541-91-5)

1-azabicyclo[3.2.2]nonan-6-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2680541-91-5, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic structure, featuring a nitrogen atom integrated into a nonane framework, exhibits unique stereochemical and electronic properties that make it a valuable scaffold for the development of novel therapeutic agents. The hydrochloride salt form enhances the compound's solubility and bioavailability, facilitating its application in preclinical and clinical studies.

The molecular architecture of 1-azabicyclo[3.2.2]nonan-6-one hydrochloride consists of a seven-membered azabicyclic core fused to a six-membered lactam ring. This configuration imparts rigidity to the molecule while allowing for conformational flexibility, which is critical for interactions with biological targets such as enzymes and receptors. The presence of the nitrogen atom introduces basicity, enabling potential hydrogen bonding interactions that are essential for drug-receptor binding affinity.

Recent advancements in computational chemistry have enabled the detailed analysis of the electronic properties of 1-azabicyclo[3.2.2]nonan-6-one hydrochloride, revealing its potential as a ligand for various pharmacological targets. Molecular docking studies have identified its binding affinity to certain enzyme families, including proteases and kinases, which are implicated in metabolic disorders and inflammatory diseases. The compound's ability to modulate these enzymatic activities makes it a promising candidate for further investigation in therapeutic contexts.

In vitro studies have demonstrated the compound's potential pharmacological effects, particularly in the context of pain management and anti-inflammatory applications. The bicyclic scaffold is known to exhibit structural similarity to certain natural products that have demonstrated efficacy in alleviating chronic pain conditions. Preliminary experiments suggest that 1-azabicyclo[3.2.2]nonan-6-one hydrochloride may interact with opioid receptors or other pain-signaling pathways, offering a novel mechanism for pain relief.

The hydrochloride salt form of this compound enhances its pharmacokinetic profile by improving solubility in aqueous media, which is crucial for oral and intravenous administration. This property has been leveraged in preclinical formulations designed for efficient delivery to target tissues. Additionally, the stability of the hydrochloride salt under various storage conditions has been evaluated, ensuring its suitability for long-term research applications.

Investigations into the metabolic fate of 1-azabicyclo[3.2.2]nonan-6-one hydrochloride have provided insights into its potential side effects and toxicity profiles. Studies using liver microsomes and cell culture models have revealed that the compound undergoes biotransformation via cytochrome P450 enzymes, leading to the formation of metabolites that can be further analyzed for their biological activity or toxicity.

The synthesis of 1-azabicyclo[3.2.2]nonan-6-one hydrochloride has been optimized to achieve high yields and purity levels suitable for pharmaceutical applications. Multi-step synthetic routes involving cyclization reactions and functional group transformations have been refined to minimize byproduct formation and maximize efficiency. These synthetic methodologies are compatible with scalable production processes, making the compound amenable to industrial manufacturing.

Recent clinical trials have begun to explore the therapeutic potential of derivatives of 1-azabicyclo[3.2.2]nonan-6-one hydrochloride in treating neurological disorders such as epilepsy and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has been observed in animal models, suggesting its potential for central nervous system applications. Further research is ongoing to elucidate its mechanisms of action in these contexts.

The regulatory landscape surrounding 1-azabicyclo[3.2.2]nonan-6-one hydrochloride has been carefully navigated to ensure compliance with international standards for drug development. Preclinical data has been submitted to regulatory agencies for review, with plans to initiate Phase I clinical trials shortly. These trials will focus on assessing safety, tolerability, and preliminary efficacy in human subjects.

The future directions for research on 1-azabicyclo[3.2.2]nonan-6-one hydrochloride include exploring its role in combination therapies with other drugs targeting inflammatory pathways or pain signaling cascades. Additionally, computational modeling techniques are being employed to predict new derivatives with enhanced pharmacological properties, further expanding the therapeutic applications of this compound.